Cas no 157924-46-4 (5-Iodopyrimidine-2,4-diamine)
5-Iodopyrimidine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 5-iodopyrimidine-2,4-diamine
- 5-Iodo-pyrimidine-2,4-diamine
- 2,4-Diamino-5-iodopyrimidine
- RJQHTXXLHUXGRW-UHFFFAOYSA-N
- FCH2305014
- AK340261
- 5-Iodopyrimidine-2,4-diamine
-
- MDL: MFCD22570516
- Inchi: 1S/C4H5IN4/c5-2-1-8-4(7)9-3(2)6/h1H,(H4,6,7,8,9)
- InChI Key: RJQHTXXLHUXGRW-UHFFFAOYSA-N
- SMILES: IC1=C([H])N=C(N([H])[H])N=C1N([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.6
- Topological Polar Surface Area: 77.8
5-Iodopyrimidine-2,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WU947-50mg |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 50mg |
208.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WU947-200mg |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 200mg |
533.0CNY | 2021-07-10 | |
| abcr | AB463633-250 mg |
5-Iodo-pyrimidine-2,4-diamine; . |
157924-46-4 | 250mg |
€151.90 | 2023-04-21 | ||
| Chemenu | CM249829-250mg |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 250mg |
$60 | 2023-02-02 | |
| Chemenu | CM249829-1g |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 1g |
$161 | 2023-02-02 | |
| Chemenu | CM249829-5g |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 5g |
$561 | 2023-02-02 | |
| abcr | AB463633-1 g |
5-Iodo-pyrimidine-2,4-diamine; . |
157924-46-4 | 1g |
€303.90 | 2023-04-21 | ||
| Chemenu | CM249829-1g |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 1g |
$327 | 2021-08-04 | |
| Chemenu | CM249829-5g |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 5g |
$982 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X16775-1g |
5-Iodopyrimidine-2,4-diamine |
157924-46-4 | 97% | 1g |
¥463.0 | 2024-07-18 |
5-Iodopyrimidine-2,4-diamine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
Additional information on 5-Iodopyrimidine-2,4-diamine
5-Iodopyrimidine-2,4-diamine: A Comprehensive Overview
The compound with CAS No. 157924-46-4, commonly referred to as 5-Iodopyrimidine-2,4-diamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The 5-Iodopyrimidine-2,4-diamine structure consists of a pyrimidine ring with two amino groups at positions 2 and 4, and an iodine atom at position 5. This unique arrangement imparts the molecule with distinctive chemical properties and potential bioactivity.
Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. The presence of the iodine atom in 5-Iodopyrimidine-2,4-diamine introduces electronic effects that can significantly influence the molecule's reactivity and binding affinity to biological targets. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced pharmacological profiles. For instance, its ability to act as a scaffold for incorporating other functional groups has made it a valuable intermediate in medicinal chemistry.
One of the most promising applications of 5-Iodopyrimidine-2,4-diamine lies in its role as an anti-tumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been extensively investigated. These findings underscore the importance of further exploring the mechanistic insights behind its anti-tumor activity.
In addition to its therapeutic potential, 5-Iodopyrimidine-2,4-diamine has also been studied for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on a larger scale, facilitating its exploration in these emerging fields.
The synthesis of 5-Iodopyrimidine-2,4-diamine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. The introduction of amino groups at positions 2 and 4 is followed by iodination at position 5 to yield the final product. This process requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic routes to enhance efficiency and scalability, making this compound more accessible for both academic and industrial applications.
From a structural perspective, 5-Iodopyrimidine-2,4-diamine exhibits interesting conformational flexibility due to the presence of multiple functional groups on the pyrimidine ring. This flexibility allows the molecule to adopt different conformations that can influence its interactions with biological targets. Computational studies have provided valuable insights into these conformational dynamics, aiding in the design of more potent derivatives.
Another area where 5-Iodopyrimidine-2,4-diamine has shown promise is in enzyme inhibition studies. Its ability to bind to specific enzyme active sites suggests its potential as an inhibitor for key enzymes involved in disease pathways. For example, recent research has explored its inhibitory effects on kinases and proteases, which are critical targets in various pathological conditions such as cancer and inflammatory diseases.
Moreover, the stereochemistry of 5-Iodopyrimidine-2,4-diamine plays a crucial role in determining its biological activity. The spatial arrangement of functional groups can significantly impact how the molecule interacts with biomolecules such as proteins and nucleic acids. Stereoisomerism studies have revealed that certain stereoisomers exhibit superior bioactivity compared to others, highlighting the importance of stereochemical considerations in drug design.
In terms of stability and solubility, 5-Iodopyrimidine-2,4-diamine demonstrates moderate stability under physiological conditions but may require specific formulation strategies for optimal delivery in therapeutic applications. Its solubility properties are being actively investigated to develop formulations that enhance bioavailability and reduce toxicity.
Looking ahead, ongoing research into 5-Iodopyrimidine-2,4-diamine is expected to uncover new insights into its mechanisms of action and potential applications across various domains. Collaborative efforts between chemists and biologists are paving the way for innovative approaches to harnessing this compound's full potential.
157924-46-4 (5-Iodopyrimidine-2,4-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)